Cas no 2229372-08-9 (1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopentane-1-carboxylic acid)

• Product Name: 1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopentane-1-carboxylic acid
• CAS No: 2229372-08-9
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• CID: 6264898
• PubChem ID: 165647273
• Update Time: 2025-06-08

1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopentane-1-carboxylic acid
• 1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]cyclopentane-1-carboxylic acid
• EN300-1957105
• 2229372-08-9

• Inchi： 1S/C10H11F3N2O2/c11-10(12,13)7-6(5-14-15-7)9(8(16)17)3-1-2-4-9/h5H,1-4H2,(H,14,15)(H,16,17)
• InChI Key： QXCAYWTZYXBLDF-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)C1(C(=O)O)CCCC1)(F)F

Computed Properties

• Exact Mass: 248.07726208g/mol
• Monoisotopic Mass: 248.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66Ų

Additional information on 1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopentane-1-carboxylic acid

Introduction to 1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopentane-1-carboxylic acid (CAS No. 2229372-08-9)

1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopentane-1-carboxylic acid, identified by the CAS number 2229372-08-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by a fused cyclopentane ring and a pyrazole moiety, both of which are well-documented for their versatile biological activities. The presence of a trifluoromethyl group at the 3-position of the pyrazole ring introduces unique electronic and steric properties, making this molecule a promising candidate for further exploration in drug discovery.

The structural framework of 1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopentane-1-carboxylic acid combines the stability provided by the cyclopentane ring with the bioisosteric potential of the pyrazole scaffold. Pyrazole derivatives are widely recognized for their role as pharmacophores in various therapeutic agents, including antiviral, anti-inflammatory, and anticancer drugs. The trifluoromethyl substituent, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors in the design of novel pharmaceuticals.

In recent years, there has been a surge in research focused on developing new scaffolds that can modulate biological pathways effectively. The cyclopentane ring, being part of many natural products and bioactive molecules, offers a favorable balance between rigidity and flexibility. This characteristic makes it an ideal platform for generating structurally diverse compounds with tailored biological profiles. The integration of the pyrazole moiety into this scaffold not only enriches the chemical space but also opens up possibilities for exploring new mechanisms of action.

One of the most compelling aspects of 1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopentane-1-carboxylic acid is its potential as a building block for more complex molecules. The carboxylic acid functionality at the 1-position allows for further derivatization through esterification, amidation, or coupling reactions, enabling the synthesis of analogues with enhanced pharmacological properties. Such modifications are essential for optimizing drug candidates in terms of solubility, bioavailability, and target specificity.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic profiles. The trifluoromethyl group in this molecule contributes to its lipophilicity and metabolic resistance, attributes that are highly desirable in drug development. Moreover, fluorine atoms can influence electronic distributions and hydrogen bonding interactions, thereby modulating binding affinities to biological targets. These properties make 1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopentane-1-carboxylic acid a valuable asset in medicinal chemistry libraries.

Recent studies have highlighted the role of pyrazole derivatives in inhibiting enzymes and receptors involved in disease pathways. For instance, certain pyrazole-based compounds have shown promise in targeting Janus kinases (JAKs), which are implicated in inflammatory disorders such as rheumatoid arthritis. The structural features of 1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopentane-1-carboxylic acid suggest that it may interact with similar molecular targets, warranting further investigation into its potential therapeutic applications.

The synthesis of 1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopentane-1-carboxylic acid involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include cycloaddition reactions between azadienes and alkynes, followed by functional group interconversions to introduce the desired substituents. Advances in catalytic methods have enabled more efficient and sustainable synthesis strategies, aligning with the growing emphasis on green chemistry principles.

In conclusion, 1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopentane-1-carboxylic acid (CAS No. 2229372-08-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. The combination of a cyclopentane ring with a pyrazole moiety modified by a trifluoromethyl group provides an excellent platform for developing novel therapeutics. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.